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Compound of Interest

Compound Name: Benzyl 2-Ethylhexyl Phthalate

Cat. No.: B032765

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Benzyl 2-Ethylhexyl Phthalate. It is intended for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

Benzyl 2-Ethylhexyl Phthalate is classified as a substance that may cause skin and eye
irritation.[1] It is crucial to handle it with care to mitigate potential health risks. The primary
routes of exposure are skin contact, eye contact, and inhalation of vapors or mists.[1][2]
Therefore, appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Benzyl 2-Ethylhexyl Phthalate
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Protection Type

Recommended PPE

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Must be approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[2]

Skin Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). A lab
coat or a chemically resistant

apron. Closed-toe shoes.

Inspect gloves for degradation
or punctures before use.[3]
Immediately change

contaminated clothing.

Respiratory Protection

Generally not required with
adequate ventilation (e.g., in a
fume hood).[3]

In case of spills, aerosol
generation, or inadequate
ventilation, a NIOSH-approved
respirator with an organic
vapor cartridge is necessary.[3]
Follow OSHA respirator
regulations (29 CFR
1910.134).

Quantitative Data for Benzyl 2-Ethylhexyl Phthalate

The following table summarizes key quantitative data for Benzyl 2-Ethylhexyl Phthalate,

relevant to its safe handling and storage.

Table 2: Physical and Safety Data
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Parameter Value

Molecular Formula C23H2804[4]

Molecular Weight 368.47 g/mol [1]

Appearance Light yellow, odorless liquid[5]
Boiling Point 384 °C/723.2 °F[5]

Melting Point -50 °C / -58 °F[5]

Flash Point 195 °C / 383 °F[5]

Specific Gravity 0.981[5]

Solubility Practically insoluble in water[5]
OSHA PEL (8-hour TWA) 5 mg/m3[6]

NIOSH REL (10-hour TWA) 5 mg/m3[6]

NIOSH STEL (15-minute) 10 mg/m3[6]

ACGIH TLV (8-hour TWA) 5 mg/m3[6]

Standard Operating Protocol for Handling

This protocol outlines the step-by-step procedure for the safe handling of Benzyl 2-Ethylhexyl
Phthalate in a laboratory setting.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Benzyl 2-Ethylhexyl Phthalate.
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Methodology:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.
o Don the appropriate PPE as specified in Table 1.
o Ensure a chemical fume hood is available and functioning correctly.

e Handling:

[¢]

Conduct all weighing and transferring of the chemical inside a chemical fume hood to
minimize inhalation exposure.[3]

[¢]

Avoid contact with skin and eyes.[1][2]

[¢]

Avoid inhalation of vapor or mist.[1][2]

[e]

Keep the container tightly closed when not in use.[2]
e Storage:
o Store in a cool, dry, and well-ventilated area.[2]
o Keep away from incompatible materials such as strong oxidizing agents.

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

Emergency Procedures
First-Aid Measures:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and consult a physician.[1]

« If on skin: Wash off with soap and plenty of water. Consult a physician.[1]
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« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1]

Spill Response:

Use personal protective equipment.[1][2]

Avoid breathing vapors, mist, or gas.[1][2]

Ensure adequate ventilation.[1][2]

Soak up with inert absorbent material and dispose of as hazardous waste.[1][2]

Keep in suitable, closed containers for disposal.[1][2]
Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[6]

» Waste Chemical: Dispose of contents/container to an approved waste disposal plant.[6] Do
not let the product enter drains.[1][2]

» Contaminated Packaging: Handle uncleaned containers like the product itself. Leave
chemicals in their original containers and do not mix with other waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Benzyl2ethylhexylphthalate.htm
https://www.scbt.com/p/benzyl-2-ethylhexyl-phthalate-27215-22-1
https://www.atsdr.cdc.gov/toxprofiles/tp9-a.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Di_2-ethylhexyl_-phthalate
https://nj.gov/health/eoh/rtkweb/documents/fs/0238.pdf
https://www.benchchem.com/product/b032765#personal-protective-equipment-for-handling-benzyl-2-ethylhexyl-phthalate
https://www.benchchem.com/product/b032765#personal-protective-equipment-for-handling-benzyl-2-ethylhexyl-phthalate
https://www.benchchem.com/product/b032765#personal-protective-equipment-for-handling-benzyl-2-ethylhexyl-phthalate
https://www.benchchem.com/product/b032765#personal-protective-equipment-for-handling-benzyl-2-ethylhexyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

